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Compound of Interest

Compound Name: Tat-NR2B9c TFA

Cat. No.: B15610730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Tat-NR2B9c, also known as NA-1, is a cell-permeable peptide that acts as a postsynaptic

density-95 (PSD-95) inhibitor. It is composed of the HIV-1 Tat protein transduction domain

fused to the C-terminus of the NMDA receptor subunit GluN2B (NR2B). This peptide disrupts

the interaction between PSD-95 and the NMDA receptor, as well as neuronal nitric oxide

synthase (nNOS), thereby offering neuroprotective effects against excitotoxicity.[1][2] Tat-

NR2B9c is commonly supplied as a lyophilized powder with trifluoroacetate (TFA) as a

counterion from the purification process.

Proper preparation of a stock solution from this lyophilized peptide is a critical first step for any

experiment to ensure accuracy, reproducibility, and the biological activity of the peptide.

Improper handling can lead to incomplete solubilization, inaccurate concentration, and peptide

degradation. These application notes provide a detailed protocol for the reconstitution, storage,

and handling of Tat-NR2B9c TFA.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Tat-NR2B9c TFA is presented

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value References

Synonyms NA-1, Tat-NR2Bct TFA [2]

Molecular Formula C₁₀₅H₁₈₈N₄₂O₃₀ · xC₂HF₃O₂ [1][3]

Molecular Weight 2632.90 g/mol (as TFA salt) [1][3]

2518.88 g/mol (as free base) [4]

Appearance White to off-white solid powder [1]

Sequence YGRKKRRQRRR-KLSSIESDV [3]

Solubility

Soluble in water (≥ 50 mg/mL)

and PBS (100 mg/mL, may

require sonication)

[1][3]

Note on Trifluoroacetate (TFA) Salt: The TFA counterion can potentially interfere with certain

sensitive biological assays. Researchers should be aware that the measured mass of the

peptide includes the TFA salt, which should be accounted for when calculating molar

concentrations based on the free base molecular weight.

Signaling Pathway and Mechanism of Action
Tat-NR2B9c exerts its neuroprotective effects by targeting the PSD-95 protein, a central

scaffolding protein in the postsynaptic density of excitatory synapses. The diagram below

illustrates the key interactions.
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1. Equilibrate Vial
(Bring to Room Temperature)

2. Centrifuge Vial
(Collect all powder at bottom)

3. Calculate Volume
(Determine required solvent volume)

4. Add Solvent
(Use sterile water or PBS)

5. Dissolve Peptide
(Gentle vortexing or swirling)

6. Aliquot Solution
(Single-use volumes)

7. Store Aliquots
(-20°C or -80°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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